Cas no 498531-42-3 (1-(4-nitrobenzenesulfonyl)piperidine-2-carboxylic acid)

• Product Name: 1-(4-nitrobenzenesulfonyl)piperidine-2-carboxylic acid
• CAS No: 498531-42-3
• MF: C₁₂H₁₄N₂O₆S
• MW: 314.314362049103
• CID: 3057279
• PubChem ID: 3107292
• Update Time: 2025-09-19

1-(4-nitrobenzenesulfonyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(4-nitrophenyl)sulfonyl]piperidine-2-carboxylic acid
• 1-(4-nitrobenzenesulfonyl)piperidine-2-carboxylic acid
• AKOS000122428
• EN300-07155
• SCHEMBL26616321
• 1-(4-nitrophenyl)sulfonylpiperidine-2-carboxylic acid
• AKOS016038990
• Z45547084
• 1-(4-nitrophenylsulfonyl)piperidine-2-carboxylic acid
• CS-0220639
• 868-154-9
• Oprea1_720834
• 498531-42-3
• STL503612
• 1-(4-nitrobenzenesulfonyl)piperidine-2-carboxylicacid
• Oprea1_866781

• Inchi： 1S/C12H14N2O6S/c15-12(16)11-3-1-2-8-13(11)21(19,20)10-6-4-9(5-7-10)14(17)18/h4-7,11H,1-3,8H2,(H,15,16)
• InChI Key： XIEJNYFIRWWUEH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCCCC1C(=O)O)(=O)=O

Computed Properties

• Exact Mass: 314.05725734Da
• Monoisotopic Mass: 314.05725734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 129Ų